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Compound of Interest

Compound Name: 1,1-Diphenylhydrazine

Cat. No.: B1198277 Get Quote

Essential Safety and Handling Guide for 1,1-
Diphenylhydrazine
This guide provides critical safety, operational, and disposal information for researchers,

scientists, and drug development professionals working with 1,1-Diphenylhydrazine.

Adherence to these procedures is essential for ensuring personal safety and minimizing

environmental impact.

Hazard Summary
1,1-Diphenylhydrazine and its hydrochloride salt are hazardous substances that pose

significant health risks. It is classified as harmful if swallowed, in contact with skin, or inhaled.[1]

[2][3] It is known to cause skin irritation and serious eye irritation, with the potential for severe

skin burns and eye damage.[1][2][3][4] Inhalation may lead to respiratory irritation.[2]

Furthermore, hydrazines as a class of compounds can exhibit neurotoxic effects.[5] Due to the

lack of established occupational exposure limits, all contact should be minimized.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,1-Diphenylhydrazine and its

hydrochloride salt is provided below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1198277?utm_src=pdf-interest
https://www.benchchem.com/product/b1198277?utm_src=pdf-body
https://www.benchchem.com/product/b1198277?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1006.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Hydrazine_1_2_dibenzoyl_1_benzyl.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11289&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/1006.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Hydrazine_1_2_dibenzoyl_1_benzyl.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11289&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.innospk.com/en/?news/grok-exploring-11-diphenylhydrazine-hydrochloride-properties-and-applications
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Hydrazine_1_2_dibenzoyl_1_benzyl.pdf
https://www.arxada.com/content/dam/arxada/CMC/hydrazine/documents/SafetyHandlingTDS.pdf.coredownload.pdf
https://www.benchchem.com/product/b1198277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 1,1-Diphenylhydrazine
1,1-Diphenylhydrazine
Hydrochloride

CAS Number 530-50-7 530-47-2

Molecular Formula C₁₂H₁₂N₂ C₁₂H₁₃ClN₂

Molecular Weight 184.24 g/mol [6][7] 220.70 g/mol [8]

Appearance Yellow solid/crystals[5]
Blue-gray or white to grayish-

white solid[8]

Melting Point 34.5 - 44 °C
162 - 166 °C (decomposes)[4]

[8]

Boiling Point 330 °C at 760 mmHg Not available

Flash Point Not applicable 180.5 °C[8]

Solubility
Insoluble in water; soluble in

alcohol and ether.
Soluble in water.[8]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 1,1-Diphenylhydrazine to minimize

exposure.
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Inspect

gloves for tears or holes before

each use.[9]

Body Protective clothing

A chemical-resistant apron or

coveralls should be worn over

a flame-retardant lab coat.[1]

[9]

Eyes & Face Eye and face protection

Chemical safety goggles are

mandatory. A face shield

should also be worn to protect

against splashes.[1][2]

Respiratory Respiratory protection

A NIOSH/MSHA-approved air-

purifying respirator with

appropriate cartridges for

organic vapors and

particulates is required if

working outside of a fume

hood or if exposure limits are

likely to be exceeded.[1][2]

Feet Chemical-resistant footwear

Closed-toe shoes made of a

chemical-resistant material are

necessary.

Operational Plan: Handling and Storage
Handling:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1]
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Use non-sparking tools and ensure all equipment is properly grounded to prevent

electrostatic discharge.[1]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not eat, drink, or smoke in the handling area.[1][3]

Wash hands thoroughly after handling.[2][3]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][8]

Keep away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.

Emergency Protocols: First Aid
Immediate action is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]
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Disposal Plan
All waste containing 1,1-Diphenylhydrazine must be treated as hazardous waste and

disposed of in accordance with all local, state, and federal regulations.

Waste Collection:

Solid Waste: Collect solid 1,1-Diphenylhydrazine waste and contaminated materials (e.g.,

absorbent paper, disposable PPE) in a designated, clearly labeled, and sealed container for

hazardous waste.

Liquid Waste: Collect solutions of 1,1-Diphenylhydrazine in a designated, clearly labeled,

and sealed container for hazardous liquid waste.

Chemical Treatment (for spills and dilute solutions):

Chemical treatment should only be performed by trained personnel in a controlled

environment.

Oxidation with Sodium Hypochlorite: Dilute the hydrazine-containing waste to less than 5%

with water. Slowly add a dilute solution of sodium hypochlorite (less than 5% available

chlorine) with stirring. The reaction produces nitrogen, water, and sodium chloride. The

optimal pH for this reaction is 5-8. An excess of sodium hypochlorite should be used to

ensure complete destruction.

Oxidation with Hydrogen Peroxide: For dilute waste solutions, two moles of hydrogen

peroxide are required for each mole of hydrazine. A slight excess of hydrogen peroxide is

recommended. The addition of a trace amount of copper sulfate can catalyze and speed up

the reaction.

Final Disposal:

Treated waste should be neutralized and tested to ensure complete destruction of the

hydrazine before disposal down the drain, if permitted by local regulations.

Untreated solid and concentrated liquid waste must be disposed of through a licensed

hazardous waste disposal company. Methods such as liquid injection or fluidized bed

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1198277?utm_src=pdf-body
https://www.benchchem.com/product/b1198277?utm_src=pdf-body
https://www.benchchem.com/product/b1198277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


incineration are acceptable for hydrazine-containing wastes.

Spill Response Plan
The following workflow outlines the procedural steps to be taken in the event of a 1,1-
Diphenylhydrazine spill.

Workflow for handling a 1,1-Diphenylhydrazine chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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